Cas no 17558-87-1 (1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE)

1,5-Dihydroxy-2,2,4,4-tetrachloro-3-pentanone is a chlorinated ketone derivative with a unique molecular structure, characterized by hydroxyl and chloro functional groups. Its key advantages include high reactivity due to the presence of multiple electron-withdrawing chlorine atoms, making it a valuable intermediate in organic synthesis. The compound exhibits stability under controlled conditions, facilitating its use in selective transformations. Its bifunctional nature allows for applications in the preparation of complex molecules, particularly in pharmaceutical and agrochemical research. The compound’s distinct structural features enable precise modifications, offering versatility in synthetic pathways. Proper handling is essential due to its potential reactivity with nucleophiles and sensitivity to moisture.

1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE structure

17558-87-1 structure

Product Name:1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE

CAS No:17558-87-1

MF:C₅H₆Cl₄O₃

MW:255.911338329315

CID:906353

PubChem ID:269699

Update Time:2025-10-17

1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE Chemical and Physical Properties

Names and Identifiers

- 2,2,4,4-tetrachloro-1,5-dihydroxypentan-3-one
- AC1Q3GLM
- AC1Q7BLL
- AG-K-67284
- AR-1D0605
- CTK4D5956
- NSC111176
- NSC-111176
- 1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE
- 2,2,4,4-tetrachloro-1,5-dihydroxy-pentan-3-one
- AKOS024332997
- DS-003456
- SCHEMBL562455
- 2,2,4,4-tetrachloro-1,5-dihydroxy-3-pentanone
- 17558-87-1
- C5H6Cl4O3
- DTXSID50296719
- Inchi： 1S/C5H6Cl4O3/c6-4(7,1-10)3(12)5(8,9)2-11/h10-11H,1-2H2
- InChI Key： QYNWGUFGUGQFOS-UHFFFAOYSA-N
- SMILES： ClC(CO)(C(C(CO)(Cl)Cl)=O)Cl

Computed Properties

Exact Mass: 253.90728
Monoisotopic Mass: 253.907
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.719
Boiling Point: 338.9°C at 760 mmHg
Flash Point: 158.8°C
Refractive Index: 1.553
PSA: 57.53
LogP: 0.88790

1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I779625-250mg	1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE	17558-87-1	250mg	$ 70.00	2022-06-04
TRC	I779625-500mg	1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE	17558-87-1	500mg	$ 95.00	2022-06-04
TRC	I779625-2.5g	1,5-DIHYDROXY-2,2,4,4-TETRACHLORO-3-PENTANONE	17558-87-1	2.5g	$ 365.00	2022-06-04